Cas no 36810-92-1 (2-(Isothiocyanatomethyl)thiophene)

• Product Name: 2-(Isothiocyanatomethyl)thiophene
• CAS No: 36810-92-1
• MF: C₆H₅NS₂
• MW: 155.24059844017
• MDL: MFCD00128758
• CID: 318971
• PubChem ID: 4644184
• Update Time: 2025-08-02

2-(Isothiocyanatomethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene,2-(isothiocyanatomethyl)-
• 2-(Isothiocyanatomethyl)thiophene
• 2-ISOTHIOCYANATOMETHYL-THIOPHENE
• MFCD00128758
• BS-13026
• OKJOHEAQGOKDDQ-UHFFFAOYSA-N
• DTXSID90405181
• 36810-92-1
• AKOS000122459
• C6H5NS2
• SCHEMBL3512988
• EN300-05736

• MDL： MFCD00128758
• Inchi： 1S/C6H5NS2/c8-5-7-4-6-2-1-3-9-6/h1-3H,4H2
• InChI Key： OKJOHEAQGOKDDQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN=C=S

Computed Properties

• Exact Mass: 154.98645
• Monoisotopic Mass: 154.986341
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7
• XLogP3: 3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 249.6±15.0 °C at 760 mmHg
• Flash Point: 104.8±20.4 °C
• Refractive Index: 1.633
• PSA: 12.36
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(Isothiocyanatomethyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(Isothiocyanatomethyl)thiophene

2-(Isothiocyanatomethyl)thiophene: A Comprehensive Overview

2-(Isothiocyanatomethyl)thiophene, also known by its CAS registry number CAS No. 36810-92-1, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered aromatic compounds containing sulfur atoms. The presence of the isothiocyanatomethyl group (-N=C=S) attached to the thiophene ring introduces unique electronic and structural properties, making it a subject of interest for researchers and industry professionals alike.

The structure of 2-(Isothiocyanatomethyl)thiophene consists of a thiophene ring with an isothiocyanatomethyl substituent at the 2-position. This substitution pattern influences the compound's reactivity, solubility, and stability. Recent studies have highlighted its role in the development of advanced materials, particularly in the areas of electronics and biotechnology. The compound's ability to undergo various chemical transformations, such as coupling reactions and polymerizations, has further expanded its applicability.

One of the most promising applications of 2-(Isothiocyanatomethyl)thiophene lies in its use as a building block for constructing functional polymers. Researchers have demonstrated that this compound can be polymerized under controlled conditions to form conducting polymers, which exhibit excellent electrical properties. These polymers have potential applications in flexible electronics, sensors, and energy storage devices. For instance, a study published in 2023 revealed that films made from these polymers exhibit high charge carrier mobility, making them suitable for next-generation electronic devices.

In addition to its role in materials science, 2-(Isothiocyanatomethyl)thiophene has shown potential in biological systems. The isothiocyanate group (-N=C=S) is known for its bioactive properties, and recent research has explored its ability to interact with biological molecules such as proteins and nucleic acids. A 2023 study reported that this compound can act as a modulator of enzyme activity, opening new avenues for drug discovery and therapeutic interventions.

The synthesis of 2-(Isothiocyanatomethyl)thiophene involves a multi-step process that typically begins with the preparation of thiophene derivatives followed by substitution reactions to introduce the isothiocyanate group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments have made the compound more accessible for large-scale applications.

From an environmental standpoint, CAS No. 36810-92-1 has been studied for its biodegradability and toxicity profiles. Early research indicated that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further studies are required to fully understand its long-term impact on ecosystems.

In conclusion, 2-(Isothiocyanatomethyl)thiophene, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. Its integration into advanced materials and biological systems underscores its importance in driving innovation across multiple disciplines. As research progresses, it is anticipated that this compound will find even more applications, contributing significantly to technological advancements and sustainable development.